Cas no 23444-65-7 (Alkannin)

• Product Name: Alkannin
• CAS No: 23444-65-7
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 252529
• PubChem ID: 72521
• Update Time: 2025-04-19

Alkannin Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,5,8-dihydroxy-6-[(1S)-1-hydroxy-4-methyl-3-penten-1-yl]-
• (S)-5,8-dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
• (S)-5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthalenedione
• 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)- (9ci)
• 5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
• Arnebin-4
• Nsc 291845
• SHIKALKIN
• 5,8-Dihydroxy-6-[(1S)-1-hydroxy-4-methyl-3-penten-1-yl]-1,4-naphthalenedione
• Alkanet extract
• Alkanet extract, inspissated
• Alkanna red
• Alkannin
• Anchusa acid
• Anchusin
• C.I. 75530
• C.I. Natural Red 20
• (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)-1,4-naphthoquinone
• SCHEMBL33968
• Anchusin (VAN)
• NSC-94524
• HY-119874
• Cerven prirodni 20 [Czech]
• (-)-5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
• 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-en-1-yl]-1,4-dihydronaphthalene-1,4-dione
• 5,8-DIHYDROXY-2-((1S)-1-HYDROXY-4-METHYLPENT-3-EN-1-YL)NAPHTHALENE-1,4-DIONE
• 23444-65-7
• DTXSID201029621
• 1ST165849
• NSC 94524
• 1,4-Naphthalenedione, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
• (-)-5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
• 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methyl-pent-3-enyl]naphthalene-1,4-dione
• Anchusaic acid
• ALKANNIN(RG)
• shikonin
• (-)-5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthalenedione
• (-)-(1-Hydroxy-3-isohexenyl)naphthazarine
• 517-88-4
• AC-26870
• C.I. Natural Red 20 (VAN)
• ALKANNIN [MI]
• BDBM50271717
• 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
• 075CRZ9995
• CS-0078216
• 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1,4-dione
• CHEMBL28457
• Alkanna red (VAN)
• BDBM50597697
• NSC 407295
• Cerven prirodni 20
• Anchusa acid (VAN)
• 3-08-00-04089 (Beilstein Handbook Reference)
• EINECS 208-245-7
• BRN 3213296
• Q418237
• Alkannin (VAN)
• CHEMBL4127840
• 1,4-NAPHTHOQUINONE, 5,8-DIHYDROXY-6-(1-HYDROXY-4-METHYL-3-PENTENYL)-, (-)-
• NS00080494
• CHEBI:2578
• AKOS025401887
• Arnebin IV
• 1,4-Naphthalenedione, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (-)-
• Alkannin, analytical standard
• (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-en-1-yl)naphthalene-1,4-dione
• E103
• (-)-Alkannin
• UNII-075CRZ9995
• C.I. 75530 (VAN)
• 5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthalenedione, (S)-
• 58-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-14-dione
• AS-83713
• PD137692
• NEZONWMXZKDMKF-JTQLQIEISA-N
• (-)-5,8-Dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone; (-)-Alkannin; Alkanna red; Anchusa acid; Anchusin

• Inchi： 1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3/t10-/m0/s1
• InChI Key： NEZONWMXZKDMKF-JTQLQIEISA-N
• SMILES： O[C@@H](C/C=C(\C)/C)C1=CC(C2C(=CC=C(C=2C1=O)O)O)=O

Computed Properties

• Exact Mass: 288.1
• Monoisotopic Mass: 288.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 3

Experimental Properties

• Color/Form: No data available
• Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 149°C
• Boiling Point: 350.53°C (rough estimate)
• Flash Point: 311°C
• Refractive Index: 1.6200 (estimate)
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 94.83000
• LogP: 2.12040
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Alkannin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： 22-24/25
• Risk Phrases：22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones